Ethyl 4-(2-((4-bromophenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
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Description
This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. It includes a pyridazine ring, which is a six-membered ring with two nitrogen atoms . Pyridazines and their derivatives are known to have a broad spectrum of biological activities, making them interesting targets in drug discovery .
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of derivatives of Ethyl 4-(2-((4-bromophenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate and similar compounds have been a significant focus of research. For instance, studies on the synthesis of 3, 4-Dihydropyrimidin-2-one derivatives highlight the process of obtaining various compounds via reactions involving ethyl-6-methyl–2-oxo-4-phenyl-1, 2, 3, 4- tetrahydropyrimidin-5-carboxylates, leading to products with notable antimicrobial and antioxidant activities (Dey et al., 2022).
Pharmacological Screening
The pharmacological screening of synthesized compounds reveals their potential in various applications, including antimicrobial and anticancer activities. The derivatives of this compound have shown promise in inhibiting microbial growth and demonstrating significant antioxidant properties, contributing to the development of new pharmacological agents (Dey et al., 2022).
Industrial Applications
In addition to pharmacological applications, derivatives of this compound have been explored for industrial uses, such as corrosion inhibitors for metals. Studies on Pyranpyrazole derivatives, for example, have demonstrated their effectiveness in protecting mild steel from corrosion, showcasing the versatility of these compounds beyond biomedical applications (Dohare et al., 2017).
Anticancer Activities
The exploration of anticancer properties is another critical area of research for these compounds. Specific derivatives have been synthesized and evaluated for their potential to inhibit the growth of cancer cells, offering new avenues for the development of anticancer therapies (Das et al., 2009).
properties
IUPAC Name |
ethyl 4-[2-(4-bromoanilino)-2-oxoethoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20BrN3O5/c1-3-30-22(29)21-18(31-13-19(27)24-16-10-8-15(23)9-11-16)12-20(28)26(25-21)17-7-5-4-6-14(17)2/h4-12H,3,13H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVFLXBRASUFPFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)Br)C3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20BrN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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